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Compound of Interest

Compound Name: Pigment Red 21

Cat. No.: B1360073 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Pigment Red 21 in

the formulation of printing inks. This document includes its chemical and physical properties, a

typical formulation for a water-based flexographic ink, and detailed experimental protocols for

evaluating the performance of the pigment within an ink system.

Introduction to Pigment Red 21
Pigment Red 21 (C.I. 12300) is a monoazo pigment that is widely utilized in the printing ink

industry to achieve a brilliant yellowish-red shade.[1][2][3] Its chemical structure imparts good

color strength and hiding power, making it a suitable choice for various printing applications,

including water-based inks, offset inks, and nitro paints.[2][3][4]

Chemical and Physical Properties
A summary of the key properties of Pigment Red 21 is presented in Table 1. This data is

essential for formulators to understand the pigment's behavior in an ink system.
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Property Value References

Chemical Formula C₂₃H₁₆ClN₃O₂ [1]

Molecular Weight 401.84 g/mol [1]

C.I. Name Pigment Red 21 [1]

C.I. Number 12300 [1]

CAS Number 6410-26-0 [1]

Appearance Red powder [2]

Shade Yellowish Red [2][4]

Oil Absorption 35-45 g/100g [2]

Density 1.5 g/cm³ [4]

pH Value 6.0 - 7.0 [4]

Performance Characteristics
The performance of Pigment Red 21 in a printing ink is critical for the final print quality. Table 2

summarizes its fastness properties.

Performance Parameter Rating/Value References

Light Fastness (BWS) 6 [5]

Heat Resistance 150 °C [4]

Water Resistance 4 [4]

Oil Resistance 3 [4]

Acid Resistance 5 [4]

Alkali Resistance 5 [4]

(Note: Fastness properties are rated on a scale of 1 to 5, where 5 is excellent, or on the Blue

Wool Scale (BWS) from 1 to 8, where 8 is excellent.)
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Printing Ink Formulation
A representative formulation for a water-based flexographic printing ink incorporating Pigment
Red 21 is provided below. This formulation can be used as a starting point for further

development and optimization.

Typical Water-Based Flexographic Ink Formulation
Component Function Weight (%)

Pigment Red 21 Colorant 15.0

Acrylic Resin Emulsion Binder/Vehicle 45.0

Water Solvent 25.0

Propylene Glycol Co-solvent/Drying retarder 5.0

Defoamer Additive 0.5

Dispersant Additive 2.0

Wax Emulsion Additive (Rub resistance) 2.5

pH Adjuster (e.g., Ammonia) Additive to pH 8.5-9.0

Total 100.0

Ink Formulation and Evaluation Workflow
The following diagram illustrates the logical workflow for formulating a printing ink with Pigment
Red 21 and subsequently evaluating its performance.
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Ink Formulation

Ink and Print Evaluation

Weighing of Raw Materials
(Pigment, Resin, Solvents, Additives)

Premixing of Pigment and Dispersant
in Water

Dispersion
(e.g., High-speed dissolver, Bead mill)

Let-down:
Addition of remaining components

(Resin, Co-solvents, Additives)

Final Adjustment
(Viscosity, pH)

Ink Property Testing
(Viscosity, pH, Fineness of Grind)

Ink Drawdown/Printing

Drying/Curing

Printed Film Performance Testing
(Color Strength, Lightfastness, Chemical Resistance)

 

Prepare Printed Sample
and Blue Wool Scale

Cover Half of Sample
and Blue Wool Scale

Expose to Xenon Arc Lamp
in Lightfastness Tester

Remove and Observe
Color Change

Compare Fading of Sample
to Fading of Blue Wool Scale

Assign Lightfastness Rating
(BWS 1-8)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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